Cas no 2090162-78-8 (trans-(4-Amino-tetrahydro-furan-3-yl)-methanol)

• Product Name: trans-(4-Amino-tetrahydro-furan-3-yl)-methanol
• CAS No: 2090162-78-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD32664113
• CID: 5088120
• PubChem ID: 131463106
• Update Time: 2025-11-02

trans-(4-Amino-tetrahydro-furan-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• ((3R,4S)-4-Aminotetrahydrofuran-3-yl)methanol
• trans-(4-Amino-tetrahydro-furan-3-yl)-methanol
• (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol
• AT19661
• AT19677
• TRANS-(4-AMINOTETRAHYDROFURAN-3-YL)METHANOL
• 3-Furanmethanol, 4-aminotetrahydro-, (3R,4S)-rel-
• [trans-4-aminotetrahydrofuran-3-yl]methanol
• PS-16082
• 2382113-78-0
• [(3R,4S)-4-aminooxolan-3-yl]methanol
• 2090162-78-8

• MDL： MFCD32664113
• Inchi： 1S/C5H11NO2/c6-5-3-8-2-4(5)1-7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： UEOVIIQBMQIOGG-RFZPGFLSSA-N
• SMILES： O1C[C@H]([C@H](CO)C1)N

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5

Additional information on trans-(4-Amino-tetrahydro-furan-3-yl)-methanol

Comprehensive Guide to trans-(4-Amino-tetrahydro-furan-3-yl)-methanol (CAS No. 2090162-78-8): Properties, Applications, and Market Insights

trans-(4-Amino-tetrahydro-furan-3-yl)-methanol (CAS No. 2090162-78-8) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a tetrahydrofuran ring with an amino and hydroxymethyl functional group, has garnered attention for its unique structural properties and versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, bioconjugation, and material science, making it a compound of high relevance in modern chemistry.

The molecular structure of trans-(4-Amino-tetrahydro-furan-3-yl)-methanol offers distinct advantages in stereoselective synthesis. The trans configuration of its functional groups enhances its utility as a chiral building block, particularly in the development of bioactive molecules. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapeutics in the pharmaceutical industry. This compound’s compatibility with green chemistry principles also makes it attractive for sustainable synthesis routes.

In the context of market trends, trans-(4-Amino-tetrahydro-furan-3-yl)-methanol is gaining traction due to its applications in peptide mimetics and small-molecule drugs. With the rise of personalized medicine and AI-driven drug design, this compound’s role in creating structurally diverse libraries is pivotal. Suppliers and manufacturers are optimizing production processes to meet the increasing demand from biotech startups and pharmaceutical giants, ensuring high purity and scalability for research and commercial use.

From a safety and handling perspective, trans-(4-Amino-tetrahydro-furan-3-yl)-methanol requires standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage in anhydrous environments and avoidance of prolonged exposure to light are recommended to maintain stability. Its water solubility and moderate reactivity underscore the need for careful handling in aqueous-phase reactions, a topic frequently queried in academic forums and chemical databases.

Looking ahead, the future of trans-(4-Amino-tetrahydro-furan-3-yl)-methanol is intertwined with advancements in catalysis and computational chemistry. Researchers are investigating its use in asymmetric catalysis and ligand design, areas that dominate recent publications. As the scientific community prioritizes efficient synthetic routes and atom economy, this compound’s relevance is expected to grow, solidifying its position in the toolkit of modern chemists.

For those sourcing trans-(4-Amino-tetrahydro-furan-3-yl)-methanol, verifying CAS No. 2090162-78-8 and supplier credentials is critical. Reputable providers often supply analytical certificates and NMR data to ensure quality. The compound’s pricing and availability may vary based on batch size and purity grade, so collaboration with trusted partners is advised for consistent procurement.